Calcium borate

• IUPAC Name: tricalcium;diborate
• InChI: InChI=1S/2BO3.3Ca/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key: VLCLHFYFMCKBRP-UHFFFAOYSA-N
• Canonical SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Molecular Formula: B2Ca3O6
• DSSTOX Substance ID: DTXSID70930103
• Molecular Weight: 237.9 g/mol
• CAS RN: 12007-56-6, 12040-58-3, 13840-55-6, 1318-33-8

Description

Calcium borate, also known as CaB6O10, is a chemical compound that is commonly used in various industrial applications. It is a white, odorless powder that is soluble in water and has a high melting point. Calcium borate is known for its unique properties, including its high thermal stability, low toxicity, and high chemical resistance.

Mechanism Of Action

The mechanism of action of calcium borate is not fully understood. However, it is believed that calcium borate may act as a calcium ion channel blocker, which can lead to a decrease in intracellular calcium levels. This, in turn, can lead to a decrease in the release of neurotransmitters and other signaling molecules.

Biochemical And Physiological Effects

Calcium borate has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase bone density and decrease bone resorption. Calcium borate has also been shown to have antioxidant properties, which can help protect cells from oxidative damage. Additionally, it has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

Calcium borate has several advantages for use in lab experiments. It is relatively inexpensive, readily available, and has a high level of purity. However, calcium borate can be difficult to dissolve in water, which can make it challenging to use in aqueous solutions. Additionally, calcium borate can be hazardous if ingested or inhaled, and appropriate safety precautions should be taken when handling this compound.

Future Directions

There are several future directions for the study of calcium borate. One area of research involves the use of calcium borate in the field of regenerative medicine. It has been shown to have potential as a scaffold material for tissue engineering applications. Another area of research involves the use of calcium borate in the development of new flame retardant materials. Finally, there is ongoing research into the potential use of calcium borate in the treatment of various diseases, including osteoporosis, cancer, and Alzheimer's disease.
Conclusion:
In conclusion, calcium borate is a unique chemical compound that has several industrial and scientific applications. It has been extensively studied for its potential use in various fields, including medicine, materials science, and regenerative medicine. Calcium borate has several advantages for use in lab experiments, but appropriate safety precautions should be taken when handling this compound. Ongoing research into the potential uses of calcium borate will undoubtedly lead to new discoveries and applications in the future.

Scientific Research Applications

Calcium borate has been extensively studied for its various applications in the field of science. It has been used as a flame retardant in the plastics industry, as a flux in the metallurgical industry, and as a ceramic glaze in the ceramics industry. Calcium borate has also been studied for its potential use in the treatment of osteoporosis, as it has been shown to increase bone density in animal models.

Synthesis routes and methods I

Procedure details

A solution of 100 parts by weight of a neutral calcium alkyl-phenolate in 100 parts by weight of a lubricating oil fraction, 24 parts by weight of calcium hydroxide, 40 parts by weight (2.0 moles per mole of the calcium hydroxide) of orthoboric acid and 400 parts by weight of xylene were put in a 1000-ml four-necked flask fitted with a condenser and heated to 40° C. under agitation. To this mixture were added 200 parts by weight of methanol and 0.5 parts by weight of water and the resulting mixture was heated under agitation to the reflux temperature (66° C.) and reacted for 3 hours. The reaction mixture was further heated to 140° C. to distil out the methanol, water and xylene. Finally the reaction product was diluted twofold with hexane and filtered, and the hexane was distilled out to leave the desired calcium borate overbased alkyl-phenolate (calcium borate-phenate).

Synthesis routes and methods II

Procedure details

A solution of 200 g of a calcium carbonate overbased alkylsalicylate (TBN 280 mgKOH/g, calcium content; 10.0 wt. %) and 200 g of xylene were put in a 1000-ml four-necked flask fitted with a condenser and heated to 95° C. while agitating. To this mixture was added 20 g of orthoboric acid, and the temperature was gradually increased to 145° C., while the reaction water was removed by azeotropic distillation by spending time for 1.5 hours. Subsequently, the reactor contents were filtered to obtain a filtrate (solution) which was cooled and then centrifuged to remove any residual solids present. Finally, the xylene was removed in vacuo to obtain a calcium borate overbased alkylsalicylate.

Synthesis routes and methods III

Procedure details

Two hundred (200) grams of a neutral calcium alkylsalicylate (calcium content; 2.0 wt. %) (A), which had been diluted to an extent of effective concentration of 50% by weight with a lubricating oil fraction, 26 g of calcium hydroxide (B), 43.4 g (2.0 moles per mole of calcium hydroxide) of orthoboric acid (C) and 400 g of xylene (F) were put in a 1000-ml four-necked flask fitted with a condenser and heated to 60° C. while agitating. To this mixture were added 120 g of methanol (D) and 20 g of water (E), and the resulting mixture was heated up to a refluxing temperature (66° C.) under agitation and reacted for 4 hours. The reaction mixture was further heated to 140° C. for 1.5 hours to distill out the methanol, water and xylene. Finally the reaction product was diluted twofold with hexane and filtered to remove any residual solids present, and the hexane was distilled out to obtain a desired calcium borate overbased alkylsalicylate.

Synthesis routes and methods IV

Procedure details

A solution or 323.2 g of a calcium carbonate overbased alkylsalicylate (TBN 205 mgKOH/g, calcium content; 8.5 wt. %) (the calcium content of this starting material being the same as the total calcium content of the starting materials (A) and (B) in Example 1 or in each of Comparative Examples 1 and 2) and 400 g of xylene were put in a 1000-ml four-necked flask fitted with a condenser and heated to 60° C. while agitating. To this mixture was added 43.4 g of orthoboric acid, and the resulting mixture was heated up to a refluxing temperature (66° C.) under agitation and reacted for 4 hours to obtain a reaction product. The reaction product was further heated to 140° C. for 1.5 hours to distill out the reaction water and xylene. Finally the reaction product was diluted twofold with hexane and filtered to remove any residual solids present, and the hexane was distilled out to obtain a calcium borate overbased alkylsalicylate.